Cas no 2703771-25-7 (4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic acid)

• Product Name: 4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic acid
• CAS No: 2703771-25-7
• MF: C₁₁H₈BrFN₂O₄
• MW: 331.094625473022
• CID: 5615373
• PubChem ID: 165946811
• Update Time: 2025-08-05

4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-33354507
• 2703771-25-7
• 4-bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic acid
• 4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic acid

• Inchi： 1S/C11H8BrFN2O4/c12-6-4-7(13)5(10(17)18)3-8(6)15-2-1-9(16)14-11(15)19/h3-4H,1-2H2,(H,17,18)(H,14,16,19)
• InChI Key： FXZIKEHQYNOUHW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)C=C1N1C(NC(CC1)=O)=O)F

Computed Properties

• Exact Mass: 329.96515g/mol
• Monoisotopic Mass: 329.96515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.7Ų

Additional information on 4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic acid

Professional Introduction to 4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic Acid (CAS No. 2703771-25-7)

4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic acid, with the CAS number 2703771-25-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of benzoic acid derivatives characterized by its unique structural features, which include a bromine substituent at the fourth position, a fluorine atom at the second position, and an anthranilic acid moiety linked through a dioxopyrane ring. These structural attributes make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The significance of 4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic acid lies in its potential applications in drug discovery and development. The presence of both bromine and fluorine atoms in its molecular structure enhances its reactivity, making it a valuable building block for constructing more complex scaffolds. Additionally, the dioxopyrane ring introduces rigidity and stability to the molecule, which are crucial properties for ensuring the efficacy and bioavailability of therapeutic agents.

In recent years, there has been a growing interest in developing novel compounds that target specific biological pathways involved in diseases such as cancer, inflammation, and neurological disorders. The structural motifs present in 4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic acid align well with these requirements. For instance, benzoic acid derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The introduction of halogen atoms further modulates the pharmacokinetic profile of these compounds, potentially enhancing their binding affinity to biological targets.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often overexpressed in various cancers. By leveraging the reactivity of the bromine and fluorine atoms, researchers can design molecules that selectively inhibit specific kinases without affecting others. This targeted approach has shown promise in preclinical studies and holds significant potential for translating into clinical applications.

The dioxopyrane ring in 4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic acid also contributes to its unique chemical properties. This moiety is known to enhance metabolic stability and reduce susceptibility to enzymatic degradation. Such features are particularly important for developing long-lasting therapeutic agents that can maintain their efficacy over extended periods. Moreover, the rigidity provided by the dioxopyrane ring helps in maintaining the correct conformational orientation of the molecule within biological targets, thereby improving its binding affinity.

Recent advancements in computational chemistry have further highlighted the potential of 4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic acid as a lead compound. Molecular modeling studies have demonstrated that this compound can effectively interact with key residues in kinase active sites. The bromine atom can form hydrogen bonds or participate in π-stacking interactions with surrounding amino acids, while the fluorine atom can engage in hydrophobic interactions or halogen bonds. These interactions are critical for achieving high selectivity and potency.

In addition to its applications in kinase inhibition, 4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic acid has shown promise in other therapeutic areas. For example, it has been investigated as a potential scaffold for developing antiviral agents. The structural features of this compound allow it to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against certain viruses with high selectivity.

The synthesis of 4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of benzoic acid derivatives followed by condensation with appropriate dioxopyrane precursors. Advances in synthetic methodologies have enabled researchers to produce this compound on both laboratory and industrial scales efficiently.

The pharmacological evaluation of 4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-yl)-2-fluorobenzoic acid has revealed several interesting properties. In vitro studies have shown that it exhibits moderate cytotoxicity against certain cancer cell lines without significant toxicity towards normal cells. This selectivity is attributed to its ability to target specific kinases overexpressed in cancer cells while sparing normal cellular enzymes. Further preclinical studies are underway to elucidate its mechanism of action and potential side effects.

The future prospects of 4-Bromo-5-(2,4-dioxo-1,3-diazinan-1-y l)-2-fluorobenzoic acid are promising given its diverse applications and structural versatility. Continued research efforts are expected to uncover new therapeutic uses and optimize its synthetic pathways for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical trials and ultimately into marketable drugs.